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Compound of Interest

Compound Name: 3-Bromo-2,4-dimethylaniline

Cat. No.: B1281310 Get Quote

Essential Safety and Handling Guide for 3-
Bromo-2,4-dimethylaniline
Disclaimer: Specific safety data for 3-Bromo-2,4-dimethylaniline is limited. The following

guidance is based on data for structurally similar compounds, such as other brominated

dimethylaniline isomers. It is imperative for researchers to conduct a thorough risk assessment

for their specific laboratory conditions before handling this chemical.

Immediate Safety and Operational Plan
This document provides essential safety protocols for handling 3-Bromo-2,4-dimethylaniline,

targeting researchers, scientists, and drug development professionals. The information is

compiled from safety data sheets of analogous compounds and is intended to establish a

robust safety framework.

Personal Protective Equipment (PPE)
When handling 3-Bromo-2,4-dimethylaniline, a comprehensive PPE strategy is crucial to

minimize exposure. The following table summarizes the required protective gear.
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Protection Type Specific Recommendations Rationale

Eye and Face Protection

Chemical safety goggles or a

face shield conforming to EU

Standard EN166 or OSHA's 29

CFR 1910.133 regulations.[1]

Protects against splashes and

airborne particles that can

cause serious eye irritation.[2]

[3][4]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber), inspected

before use. A lab coat or long-

sleeved clothing is mandatory.

[3]

Prevents skin contact, which

can be harmful and cause

irritation.[2][3][4]

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood.

[5] If ventilation is inadequate

or dust/vapors are generated,

a NIOSH/MSHA or European

Standard EN 149 approved

respirator with an appropriate

filter (e.g., P2 or ABEK-P2) is

required.[6]

Protects against inhalation,

which can be harmful and may

cause respiratory irritation.[2]

[3][4]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult or has stopped, provide artificial

respiration. Seek immediate medical attention.

[1]

Skin Contact

Immediately remove all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

persists, seek medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

Remove contact lenses if present and easy to

do. Seek immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water and drink plenty of water. Seek immediate

medical attention.[1]

Handling, Storage, and Disposal Plan
Handling:

Work in a well-ventilated area, preferably under a chemical fume hood.[5]

Avoid contact with skin, eyes, and clothing.[3][4][7]

Do not breathe dust or vapors.[6]

Wash hands thoroughly after handling.[6]

Do not eat, drink, or smoke in the handling area.[6]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[1][5]
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Store away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[7][8]

Disposal:

Dispose of waste in accordance with all local, state, and federal regulations.

Do not allow the chemical to enter drains or waterways.[5][6]

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.

Quantitative Data Summary
The following table presents data for a closely related isomer, 4-Bromo-N,N-dimethylaniline, to

provide an indication of the physical and chemical properties.

Property Value Source

Molecular Formula C8H10BrN [4]

Molecular Weight 200.08 g/mol [6]

Melting Point 53 - 56 °C [4]

Boiling Point 264 °C [4]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 3-Bromo-2,4-
dimethylaniline in a laboratory setting.
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Preparation
- Review SDS of similar compounds

- Conduct risk assessment
- Prepare designated work area

Don PPE
- Safety goggles/face shield
- Chemical-resistant gloves

- Lab coat

Chemical Handling
- Work in fume hood

- Avoid generating dust/vapors
- Use appropriate tools

Spill Response
- Evacuate area

- Use absorbent material
- Decontaminate

If spill occurs

Decontamination
- Clean work surfaces

- Remove and decontaminate PPE

Waste Disposal
- Collect in labeled, sealed container

- Follow institutional and regulatory guidelines

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 3-Bromo-2,4-dimethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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